Cas no 36602-08-1 (2-(Methyl(phenyl)amino)acetonitrile)

• Product Name: 2-(Methyl(phenyl)amino)acetonitrile
• CAS No: 36602-08-1
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 318457
• PubChem ID: 246407
• Update Time: 2025-05-19

2-(Methyl(phenyl)amino)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Methyl(phenyl)amino)acetonitrile
• 2-(N-methylanilino)acetonitrile
• Acetonitrile,2-(methylphenylamino)-
• NSC 406908
• NSC 59411
• alpha-(N-Methylanilino)acetonitrile
• 2-[METHYL(PHENYL)AMINO]ACETONITRILE
• 2-(methyl-phenylamino)acetonitrile
• NSC59411
• AKOS000187921
• NSC-406908
• [methyl(phenyl)amino]acetonitrile
• SCHEMBL304704
• NSC406908
• NSC-59411
• DTXSID10289147
• 36602-08-1

• Inchi： 1S/C9H10N2/c1-11(8-7-10)9-5-3-2-4-6-9/h2-6H,8H2,1H3
• InChI Key： ANIQVHCSNGQMPG-UHFFFAOYSA-N
• SMILES： N(C)(CC#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 146.0845
• Monoisotopic Mass: 146.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.064±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 138-141 ºC (9 Torr)
• Flash Point: 110.0±11.9 ºC,
• Refractive Index: 1.57
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),
• PSA: 27.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(Methyl(phenyl)amino)acetonitrile

Comprehensive Overview of 2-(Methyl(phenyl)amino)acetonitrile (CAS No. 36602-08-1): Properties, Applications, and Industry Insights

2-(Methyl(phenyl)amino)acetonitrile (CAS No. 36602-08-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. With the growing demand for high-purity nitrile derivatives, this compound has garnered significant attention in research and industrial sectors. Its molecular structure, featuring a methylphenylamino group bonded to an acetonitrile moiety, enables unique reactivity, making it a valuable building block in synthetic chemistry.

In recent years, the compound has been extensively studied for its role in the development of advanced pharmaceutical intermediates. Researchers highlight its utility in constructing heterocyclic frameworks, which are pivotal in drug discovery. The rise of AI-driven molecular design and green chemistry trends has further amplified interest in optimizing its synthesis routes. For instance, questions like "How to improve the yield of 2-(Methyl(phenyl)amino)acetonitrile?" or "What are the eco-friendly alternatives for its production?" are frequently searched in scientific databases, reflecting the industry's focus on sustainability.

The physicochemical properties of CAS No. 36602-08-1 include a molecular weight of 146.19 g/mol and a characteristic nitrile functional group, which contributes to its solubility in polar organic solvents. These traits are critical for its use in catalysis and polymer modification. Notably, its stability under mild conditions makes it a preferred choice for multi-step synthetic processes, a topic often explored in organic chemistry forums and patent literature.

From an industrial perspective, the compound aligns with the global shift toward specialty chemicals. Manufacturers are increasingly adopting continuous flow chemistry techniques to scale up production while minimizing waste. Searches such as "suppliers of 2-(Methyl(phenyl)amino)acetonitrile" or "CAS 36602-08-1 price trends" indicate its commercial relevance. Additionally, its potential in electronic materials, such as organic semiconductors, is a burgeoning area of exploration.

Safety and handling of 2-(Methyl(phenyl)amino)acetonitrile adhere to standard laboratory protocols, with emphasis on proper ventilation and PPE. While not classified as hazardous under most regulations, its storage conditions (e.g., away from strong oxidizers) are frequently discussed in chemical safety guidelines. This pragmatic approach ensures its safe integration into diverse applications without compromising operational efficiency.

In conclusion, 2-(Methyl(phenyl)amino)acetonitrile (CAS No. 36602-08-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to cutting-edge research and alignment with sustainable practices positions it as a compound of enduring significance. As industries evolve, this nitrile derivative will likely remain a focal point for advancements in life sciences and material engineering.